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Cat. No.: B1221321

Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used

colorimetric method to assess cell metabolic activity, which serves as an indicator of cell

viability, proliferation, and cytotoxicity.[1][2][3] This guide provides a comprehensive overview

and a detailed protocol for performing the MTT assay in a 96-well plate format, tailored for

researchers in drug development and life sciences.

Principle of the MTT Assay
The core principle of the MTT assay lies in the enzymatic conversion of the yellow tetrazolium

salt, MTT, into insoluble purple formazan crystals.[2][3][4] This reduction is carried out by

mitochondrial reductase enzymes, primarily succinate dehydrogenase, which are only active in

metabolically viable cells.[2] The amount of formazan produced is directly proportional to the

number of living, metabolically active cells.[2][3] The insoluble formazan crystals are then

dissolved using a solubilizing agent, such as dimethyl sulfoxide (DMSO), resulting in a colored

solution whose absorbance can be quantified using a spectrophotometer.[2][4]
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Experimental Workflow
The following diagram illustrates the sequential steps of the MTT assay, from cell seeding to

data analysis.
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Caption: A flowchart illustrating the key steps of the MTT assay experimental workflow.

Detailed Experimental Protocol
This protocol is optimized for a 96-well plate format.

Materials and Reagents:

96-well flat-bottom sterile cell culture plates

Cell line of interest

Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

MTT reagent (5 mg/mL in sterile PBS), stored protected from light

Solubilization solution (e.g., DMSO or 0.04 N HCl in isopropanol)[3]

Phosphate-buffered saline (PBS), sterile
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Test compounds

Multichannel pipette

Microplate reader capable of measuring absorbance at 570 nm

Procedure:

Cell Seeding:

Harvest and count cells to prepare a single-cell suspension of the desired concentration.

The optimal cell number per well should be determined empirically but typically ranges

from 3,000 to 5,000 cells for highly proliferative cells.[5]

Seed 100 µL of the cell suspension into each well of a 96-well plate.[6]

Include control wells:

Vehicle Control: Cells treated with the same concentration of the solvent used to

dissolve the test compounds.

Untreated Control: Cells in culture medium only.

Blank Control: Culture medium only (no cells) to measure background absorbance.

Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow cells to

attach.[5]

Cell Treatment:

Prepare serial dilutions of the test compounds in complete culture medium.

Carefully remove the old medium from the wells and add 100 µL of the medium containing

the test compounds or vehicle control.[7]

Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a

humidified 5% CO2 incubator.
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MTT Incubation:

After the treatment period, carefully remove the medium from each well.

Add 50 µL of serum-free medium and 50 µL of MTT reagent (final concentration 0.5

mg/mL) to each well. Alternatively, 10 µL of 5 mg/mL MTT solution can be added directly to

the 100 µL of medium in each well.[4][6]

Incubate the plate for 2 to 4 hours at 37°C.[4][6] During this time, viable cells will reduce

the yellow MTT to purple formazan crystals.

Solubilization of Formazan:

After incubation with MTT, carefully remove the MTT solution without disturbing the

formazan crystals.

Add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan

crystals.[6]

Mix thoroughly by gentle shaking on an orbital shaker for about 15 minutes to ensure

complete solubilization.

Absorbance Measurement:

Measure the absorbance of each well at a wavelength of 570 nm using a microplate

reader.[4] A reference wavelength of 630 nm can be used to subtract background

absorbance.

Read the plate within 1 hour of adding the solubilization solution.

Data Presentation and Analysis
The raw absorbance values should be corrected by subtracting the average absorbance of the

blank wells. The percentage of cell viability is then calculated relative to the untreated or

vehicle control.

Table 1: Example of Raw Absorbance Data (570 nm)
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Treatment
Group

Replicate 1 Replicate 2 Replicate 3 Average Std. Dev.

Blank

(Medium

Only)

0.052 0.055 0.053 0.053 0.0015

Untreated

Control
1.254 1.289 1.267 1.270 0.0178

Vehicle

Control (0.1%

DMSO)

1.248 1.261 1.255 1.255 0.0065

Compound A

(1 µM)
0.987 1.012 0.995 0.998 0.0125

Compound A

(10 µM)
0.654 0.678 0.662 0.665 0.0121

Compound A

(100 µM)
0.231 0.245 0.238 0.238 0.0070

Table 2: Calculation of Percent Cell Viability

Treatment Group
Average
Absorbance

Corrected
Absorbance (Avg -
Blank)

% Cell Viability
[(Corrected Abs /
Control Abs) * 100]

Untreated Control 1.270 1.217 100.0%

Vehicle Control (0.1%

DMSO)
1.255 1.202 98.8%

Compound A (1 µM) 0.998 0.945 77.6%

Compound A (10 µM) 0.665 0.612 50.3%

Compound A (100

µM)
0.238 0.185 15.2%
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The results are often presented as a dose-response curve, plotting the percentage of cell

viability against the concentration of the test compound. From this curve, the IC50 value (the

concentration of a drug that is required for 50% inhibition in vitro) can be determined.[8]

Troubleshooting and Best Practices
Consistent Cell Seeding: Ensure a homogenous cell suspension and accurate pipetting to

have the same number of cells in each well.[1][5]

Reagent Preparation: Prepare fresh MTT solution and filter-sterilize it to avoid contamination.

[1]

Light Sensitivity: MTT is light-sensitive; therefore, solutions and plates during incubation

should be protected from light.[9]

Complete Solubilization: Ensure complete dissolution of the formazan crystals before

reading the absorbance, as incomplete solubilization is a common source of error.

Controls are Crucial: Always include appropriate blank, untreated, and vehicle controls for

accurate data interpretation.[1]

Linear Range: It is important to establish a linear relationship between cell number and

absorbance to ensure the assay is within a quantifiable range.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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